1-Phenyl-4-[5-(2-phenylethyl)-1,2,4-oxadiazol-3-yl]pyrrolidin-2-one

• IUPAC Name: 1-phenyl-4-[5-(2-phenylethyl)-1,2,4-oxadiazol-3-yl]pyrrolidin-2-one
• InChI: InChI=1S/C20H19N3O2/c24-19-13-16(14-23(19)17-9-5-2-6-10-17)20-21-18(25-22-20)12-11-15-7-3-1-4-8-15/h1-10,16H,11-14H2
• InChI Key: ZLLRXUPEALCFQA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2)C3=NOC(=N3)CCC4=CC=CC=C4
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases. The compound also contains a phenyl group, which is a functional group made up of six carbon atoms attached in a hexagonal planar ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the pyrrolidine ring and the phenyl group. For example, the pyrrolidine ring might undergo reactions involving the nitrogen atom, while the phenyl group might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrrolidine ring might increase the compound’s solubility in water.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, if the compound has antimicrobial activity, it might work by disrupting the cell wall of bacteria.

Future Directions

Future research could explore the potential applications of this compound in medicine or other fields. This could involve testing its biological activity against various targets, optimizing its properties through chemical modifications, and studying its mechanism of action.